Cas no 2567498-03-5 (2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-1-ylacetic acid)

• Product Name: 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-1-ylacetic acid
• CAS No: 2567498-03-5
• MF: C₂₂H₂₄N₂O₄
• MW: 380.436965942383
• CID: 5657624
• PubChem ID: 165883786
• Update Time: 2025-06-26

2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-1-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2567498-03-5
• EN300-27707863
• 2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)piperidin-1-yl]acetic acid
• 1-Piperidineacetic acid, 3-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-
• 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-1-ylacetic acid

• Inchi： 1S/C22H24N2O4/c25-21(26)13-24-11-5-6-15(12-24)23-22(27)28-14-20-18-9-3-1-7-16(18)17-8-2-4-10-19(17)20/h1-4,7-10,15,20H,5-6,11-14H2,(H,23,27)(H,25,26)
• InChI Key： SZJUUFYZCFRATE-UHFFFAOYSA-N
• SMILES： O(C(NC1CN(CC(=O)O)CCC1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 380.17360725g/mol
• Monoisotopic Mass: 380.17360725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 547
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 78.9Ų

Experimental Properties

• Density: 1.32±0.1 g/cm3(Predicted)
• Boiling Point: 604.2±55.0 °C(Predicted)
• pka: 2.47±0.10(Predicted)

Additional information on 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-1-ylacetic acid

Introduction to 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-1-ylacetic Acid (CAS No. 2567498-03-5)

2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-1-ylacetic acid, a compound with the CAS number CAS NO.2567498-03-5, represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in drug development and medicinal research. The presence of a fluoren-9-ylmethoxycarbonyl moiety and a piperidin-1-yl group makes it a versatile scaffold for designing novel therapeutic agents.

The molecular framework of 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-1-ylacetic acid incorporates several key functional groups that contribute to its unique chemical properties. The fluoren-9-ylmethoxycarbonyl moiety, in particular, is known for its stability and ability to enhance the bioavailability of attached molecules. This feature is particularly valuable in the design of drugs that require prolonged circulation times or targeted delivery systems. Additionally, the piperidin-1-yl group provides a rigid structural backbone that can improve the binding affinity of the compound to biological targets.

In recent years, there has been a growing interest in developing small molecule inhibitors targeting various kinases and enzymes involved in cancer progression. The structure of 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-1-ylacetic acid aligns well with this trend, as it possesses characteristics that make it an excellent candidate for such applications. Studies have shown that compounds containing the piperidin scaffold exhibit potent inhibitory effects on several kinases, making them promising candidates for further investigation.

One of the most compelling aspects of 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-1-ylacetic acid is its potential in modulating intracellular signaling pathways. The compound's ability to interact with key enzymes and receptors has been explored in various preclinical studies. These studies have highlighted its potential as an inhibitor of pathways involved in cell proliferation and survival, which are critical targets in oncology research. The fluoren-based moiety further enhances its pharmacological profile by contributing to its solubility and metabolic stability.

The synthesis of 2-3-({(9H-fluoren-9-ylmethoxycarbonyl}amino)piperidin-l-acetic acid involves a multi-step process that requires precise control over reaction conditions. The introduction of the methoxycarbonyl group into the fluorene core is a critical step that determines the compound's reactivity and subsequent functionalization. Advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity levels.

In terms of pharmacokinetics, 2_3_({(9H_fluorene_9_ylmethoxycarbonyl}amino)piperidin-l_acetic acid demonstrates favorable properties that make it suitable for clinical development. Preliminary studies indicate that it exhibits good oral bioavailability and moderate tissue distribution, suggesting its potential for systemic therapy. Additionally, its metabolic stability allows for prolonged half-life, which could reduce dosing frequency and improve patient compliance.

The compound's potential therapeutic applications extend beyond oncology. Research has also explored its efficacy in treating inflammatory diseases and neurological disorders. The ability of 2_3_({(9H_fluorene_9_ylmethoxycarbonyl}amino)piperidin-l_acetic acid to modulate inflammatory cytokine production and inhibit key enzymes involved in neurodegenerative processes has been demonstrated in vitro and in animal models. These findings open up new avenues for further clinical investigation.

The development of 2_3_({(9H_fluorene_9_ylmethoxycarbonyl}amino)piperidin-l_acetic acid also underscores the importance of structure-based drug design. By leveraging computational modeling and high-throughput screening techniques, researchers can optimize the compound's structure to enhance its potency and selectivity. This approach has been instrumental in identifying novel drug candidates with improved pharmacological profiles.

The future prospects for 2_3_({(9H_fluorene_9_ylmethoxycarbonyl}amino)piperidin-l_acetic acid are promising, with ongoing studies aimed at elucidating its mechanism of action and evaluating its safety profile in clinical trials. Collaborations between academic institutions and pharmaceutical companies are expected to accelerate its development pipeline, bringing new therapeutic options to patients in need.